2-(2-Chloroethyl)-1-piperidinecarboxaldehyde

Specification

• CAS No.: 128183-77-7
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.656
• IUPAC Name: 2-(2-chloroethyl)piperidine-1-carbaldehyde
• Standard InChI: InChI=1S/C8H14ClNO/c9-5-4-8-3-1-2-6-10(8)7-11/h7-8H,1-6H2
• Standard InChI Key: YSPYXHFHKMVKAM-UHFFFAOYSA-N
• SMILES: C1CCN(C(C1)CCCl)C=O

Introduction

2-(2-Chloroethyl)-1-piperidinecarboxaldehyde is a complex organic compound that belongs to the class of heterocyclic aldehydes. It features a piperidine ring, which is a six-membered ring containing one nitrogen atom, substituted with a chloroethyl group and an aldehyde functional group. This compound is notable for its potential applications in medicinal chemistry and as a building block in organic synthesis.

Synthesis Methods

The synthesis of 2-(2-Chloroethyl)-1-piperidinecarboxaldehyde typically involves the reaction of piperidine derivatives with chloroethyl reagents. This process can be optimized through various chemical methods to achieve efficient production.

Synthesis Method	Description
Reaction of Piperidine Derivatives	Involves reacting piperidine derivatives with chloroethyl compounds to form the desired product.
Use of Chloroethyl Reagents	Chloroethyl reagents are used to introduce the chloroethyl group onto the piperidine ring.

Chemical Reactivity and Applications

2-(2-Chloroethyl)-1-piperidinecarboxaldehyde exhibits significant reactivity due to its functional groups. The aldehyde group is electrophilic, while the chlorine atom acts as an electron-withdrawing group, enhancing the compound's reactivity in various chemical reactions. This compound is used in studying reaction mechanisms involving piperidine derivatives and as a building block in medicinal chemistry.

Potential Biological Interactions

Piperidine derivatives, including 2-(2-Chloroethyl)-1-piperidinecarboxaldehyde, may interact with biological systems, particularly neurotransmitter systems. These interactions could influence synaptic transmission or receptor activity, making them candidates for further pharmacological studies.

Research Findings and Future Directions

Research on 2-(2-Chloroethyl)-1-piperidinecarboxaldehyde is ongoing, with potential applications in drug development and material science. The compound's unique structure and reactivity make it an interesting subject for studying chemical reactions and biological interactions.

Potential Application	Description
Drug Development	The compound's interactions with biological systems suggest potential uses in developing new drugs.
Material Science	Its reactivity and structural features could be exploited in material synthesis.